Nip-taurine
Nip-taurine
Brand Name:
Vulcanchem
CAS No.:
112727-00-1
VCID:
VC20802497
InChI:
InChI=1S/C8H11N3O5S/c9-6-1-2-7(8(5-6)11(12)13)10-3-4-17(14,15)16/h1-2,5,10H,3-4,9H2,(H,14,15,16)
SMILES:
C1=CC(=C(C=C1N)[N+](=O)[O-])NCCS(=O)(=O)O
Molecular Formula:
C9H8N3O5S2-
Molecular Weight:
261.26 g/mol
Nip-taurine
CAS No.: 112727-00-1
Cat. No.: VC20802497
Molecular Formula: C9H8N3O5S2-
Molecular Weight: 261.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112727-00-1 |
|---|---|
| Molecular Formula | C9H8N3O5S2- |
| Molecular Weight | 261.26 g/mol |
| IUPAC Name | 2-(4-amino-2-nitroanilino)ethanesulfonic acid |
| Standard InChI | InChI=1S/C8H11N3O5S/c9-6-1-2-7(8(5-6)11(12)13)10-3-4-17(14,15)16/h1-2,5,10H,3-4,9H2,(H,14,15,16) |
| Standard InChI Key | QTTQPIUFBMYSKX-UHFFFAOYSA-M |
| SMILES | C1=CC(=C(C=C1N)[N+](=O)[O-])NCCS(=O)(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1N)[N+](=O)[O-])NCCS(=O)(=O)O |
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